Cas no 1495434-54-2 (2-{3-(aminomethyl)pentan-3-yloxy}ethan-1-ol)

• Product Name: 2-{3-(aminomethyl)pentan-3-yloxy}ethan-1-ol
• CAS No: 1495434-54-2
• MF: C₈H₁₉NO₂
• MW: 161.24196267128
• CID: 6491674
• PubChem ID: 65050743
• Update Time: 2025-07-19

2-{3-(aminomethyl)pentan-3-yloxy}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{3-(aminomethyl)pentan-3-yloxy}ethan-1-ol
• Ethanol, 2-[1-(aminomethyl)-1-ethylpropoxy]-
• 2-((3-(Aminomethyl)pentan-3-yl)oxy)ethan-1-ol

• Inchi： 1S/C8H19NO2/c1-3-8(4-2,7-9)11-6-5-10/h10H,3-7,9H2,1-2H3
• InChI Key： SERRIBZLFLULTN-UHFFFAOYSA-N
• SMILES： C(O)COC(CN)(CC)CC

Experimental Properties

• Density: 0.958±0.06 g/cm3(Predicted)
• Boiling Point: 257.3±15.0 °C(Predicted)
• pka: 14.40±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 2-{3-(aminomethyl)pentan-3-yloxy}ethan-1-ol

Introduction to 2-{3-(Aminomethyl)pentan-3-yloxy}ethan-1-ol (CAS No. 1495434-54-2)

2-{3-(Aminomethyl)pentan-3-yloxy}ethan-1-ol, also known by its CAS number 1495434-54-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an aminomethyl group and an alkoxyethanol moiety. These structural elements contribute to its potential biological activities and make it a promising candidate for various therapeutic applications.

The chemical structure of 2-{3-(aminomethyl)pentan-3-yloxy}ethan-1-ol consists of a central pentyl chain with an aminomethyl group attached to the third carbon atom. This aminomethyl group is further connected to an ethoxy group, which is itself attached to an ethanol moiety. The presence of these functional groups imparts specific chemical and physical properties to the molecule, such as solubility, stability, and reactivity. These properties are crucial for its potential use in drug development and other biomedical applications.

Recent studies have explored the biological activities of 2-{3-(aminomethyl)pentan-3-yloxy}ethan-1-ol. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in human immune cells. This suggests that it may have therapeutic potential in treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's neuroprotective properties. Preclinical studies have demonstrated that 2-{3-(aminomethyl)pentan-3-yloxy}ethan-1-ol can protect neuronal cells from oxidative stress and apoptosis induced by various neurotoxic agents. This makes it a potential candidate for the treatment of neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease.

In addition to its anti-inflammatory and neuroprotective effects, 2-{3-(aminomethyl)pentan-3-yloxy}ethan-1-ol has also been investigated for its potential as an antiviral agent. Preliminary studies have shown that it can inhibit the replication of certain viruses, including influenza virus and herpes simplex virus (HSV). This property could be valuable in developing new antiviral therapies, especially in light of the ongoing global health challenges posed by viral infections.

The pharmacokinetic profile of 2-{3-(aminomethyl)pentan-3-yloxy}ethan-1-ol has also been studied to assess its suitability for therapeutic use. Research has shown that it has good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Furthermore, its metabolic stability and low toxicity make it a promising candidate for further development into a drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-{3-(aminomethyl)pentan-3-yloxy}ethan-1-ol in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings are encouraging and support the continuation of clinical development.

In conclusion, 2-{3-(aminomethyl)pentan-3-yloxy}ethan-1-ol (CAS No. 1495434-54-2) is a versatile compound with a range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds promise for addressing various unmet medical needs.